Cas no 1638785-19-9 (Methyl 2-(4-(2-Chloroacetyl)phenyl)-2-methylpropanoate)

• Product Name: Methyl 2-(4-(2-Chloroacetyl)phenyl)-2-methylpropanoate
• CAS No: 1638785-19-9
• MF: C₁₃H₁₅ClO₃
• MW: 254.71
• CID: 5061251
• Update Time: 2025-06-29

Methyl 2-(4-(2-Chloroacetyl)phenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-(2-Chloroacetyl)phenyl)-2-methylpropanoate

Additional information on Methyl 2-(4-(2-Chloroacetyl)phenyl)-2-methylpropanoate

Methyl 2-(4-(2-Chloroacetyl)phenyl)-2-methylpropanoate: A Comprehensive Overview

Methyl 2-(4-(2-Chloroacetyl)phenyl)-2-methylpropanoate, also known by its CAS number 1638785-19-9, is a versatile organic compound with a unique structure that has garnered significant attention in both academic and industrial research. This compound belongs to the class of esters and features a methyl group attached to a propanoate moiety, which is further substituted with a chloroacetyl group on the phenyl ring. The chloroacetyl group introduces interesting electronic and steric properties, making this compound a valuable building block in organic synthesis.

The molecular formula of Methyl 2-(4-(2-Chloroacetyl)phenyl)-2-methylpropanoate is C₁₃H₁₃ClO₃, with a molecular weight of approximately 260.7 g/mol. Its structure consists of a central propanoate group (CH₃COO-) where the middle carbon is substituted with two methyl groups and a phenyl ring. The phenyl ring is further substituted at the para position with a chloroacetyl group (ClCH₂CO-), which imparts additional functionality to the molecule. This combination of structural features makes it highly suitable for various applications in chemistry and materials science.

One of the key aspects of Methyl 2-(4-(2-Chloroacetyl)phenyl)-2-methylpropanoate is its reactivity. The chloroacetyl group is known for its electrophilic properties, making it an excellent substrate for nucleophilic substitutions. This reactivity has been exploited in numerous studies to synthesize complex molecules, including pharmaceutical agents and agrochemicals. Recent research has focused on leveraging this compound as an intermediate in the synthesis of bioactive compounds, where its ability to undergo multiple transformations has proven invaluable.

In terms of physical properties, Methyl 2-(4-(2-Chloroacetyl)phenyl)-2-methylpropanoate exhibits a melting point of approximately 55°C and a boiling point around 150°C under standard conditions. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane, ethyl acetate, and THF. These solubility characteristics make it amenable to various synthetic protocols that require controlled reaction conditions.

The synthesis of Methyl 2-(4-(2-Chloroacetyl)phenyl)-2-methylpropanoate typically involves multi-step reactions starting from benzaldehyde or other aromatic precursors. One common approach involves the Friedel-Crafts acylation followed by alkylation or substitution reactions to introduce the chloroacetyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

The applications of Methyl 2-(4-(2-Chloroacetyl)phenyl)-2-methylpropanoate span across several domains. In the pharmaceutical industry, it serves as an intermediate in the synthesis of antibiotics, anti-inflammatory agents, and antiviral drugs. For instance, studies have shown its utility in constructing complex scaffolds for β-lactam antibiotics, where its reactivity plays a crucial role in forming key intermediates.

In materials science, this compound has been explored for its potential in polymer chemistry. The chloroacetyl group can act as a reactive site for polymerization reactions, enabling the creation of novel polymeric materials with tailored properties such as improved thermal stability or enhanced mechanical strength. Recent research has focused on incorporating this compound into biodegradable polymers for sustainable applications.

Another emerging application of Methyl 2-(4-(2-Chloroacetyl)phenyl)-2-methylpropanoate is in analytical chemistry. Its unique structure allows it to be used as a reference standard in chromatographic analyses or as a precursor for tagging compounds in mass spectrometry studies. This has been particularly useful in metabolomics research where precise identification of compounds is critical.

From an environmental perspective, understanding the degradation pathways of Methyl 2-(4-(2-Chloroacetyl)phenyl)-2-methylpropanoate is essential for assessing its impact on ecosystems. Recent studies have investigated its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes hydrolysis to form less toxic byproducts under specific pH conditions. These findings are crucial for developing safe disposal methods and minimizing environmental risks associated with its use.

In conclusion, Methyl 2-(4-(2-Chloroacetyl)phenyl)-